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Introduction
PROTAC eDHFR Degrader-2, also identified as compound 7b in the primary literature, is a

potent, synthetic Proteolysis Targeting Chimera (PROTAC). It is designed for the targeted

degradation of proteins that have been genetically fused with the Escherichia coli dihydrofolate

reductase (eDHFR) enzyme. This tool compound offers a powerful method for achieving rapid,

selective, and reversible post-translational knockdown of a protein of interest (POI) in both in

vitro and in vivo research models. Its mechanism relies on hijacking the cell's own ubiquitin-

proteasome system to induce the degradation of the eDHFR-tagged protein.

Core Components and Mechanism of Action
PROTAC eDHFR Degrader-2 is a heterobifunctional molecule comprising three key

components:

A Ligand for the Target Protein: Trimethoprim (TMP), a potent and selective inhibitor of

bacterial dihydrofolate reductase, serves as the warhead that binds to the eDHFR tag on the

protein of interest.

A Recruiter for an E3 Ubiquitin Ligase: Pomalidomide, a derivative of thalidomide, is included

to engage the Cereblon (CRBN) E3 ubiquitin ligase complex.[1]
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A Flexible Linker: A chemical linker connects the trimethoprim and pomalidomide moieties,

providing the appropriate length and flexibility to facilitate the formation of a stable ternary

complex between the eDHFR-tagged protein and the CRBN E3 ligase.

The formation of this ternary complex brings the target protein into close proximity with the E3

ligase, leading to the ubiquitination of the target protein. Poly-ubiquitinated proteins are then

recognized and degraded by the 26S proteasome, resulting in a selective reduction of the

target protein levels within the cell.

Signaling Pathway Diagram
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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